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Compound of Interest

Compound Name: 2,6-Dimethoxytoluene

Cat. No.: B1360059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical document provides core data on 2,6-Dimethoxytoluene, a key organic chemical

synthesis intermediate. The information is presented to support research and development

activities.

Core Chemical Data
The fundamental physicochemical properties of 2,6-Dimethoxytoluene have been determined

and are summarized below. This data is essential for experimental design, stoichiometric

calculations, and analytical characterization.

Identifier Value

Molecular Formula C₉H₁₂O₂[1][2][3]

Molecular Weight 152.19 g/mol [3][4][5][6]

Exact Mass 152.1904[1][2]

CAS Number 5673-07-4[1][2][3]

Linear Formula CH₃C₆H₃(OCH₃)₂[5]

Chemical Structure and Composition
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The molecular formula C₉H₁₂O₂ indicates the elemental composition of 2,6-
Dimethoxytoluene, which is comprised of carbon, hydrogen, and oxygen atoms. The

relationship between the constituent elements is visualized below.
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Atom Count: 9

Hydrogen (H)
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Atom Count: 2

C9H12O2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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